Cas no 67950-96-3 (CYCLOHEPTANEACETIC ACID, 1-CARBOXY-)

• Product Name: CYCLOHEPTANEACETIC ACID, 1-CARBOXY-
• CAS No: 67950-96-3
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 3413614
• PubChem ID: 2807272
• Update Time: 2025-04-21

CYCLOHEPTANEACETIC ACID, 1-CARBOXY- Chemical and Physical Properties

Names and Identifiers

• CYCLOHEPTANEACETIC ACID, 1-CARBOXY-
• 67950-96-3
• DTXSID601301512
• 1-Carboxycycloheptaneacetic acid
• Oprea1_510812

• Inchi： 1S/C10H16O4/c11-8(12)7-10(9(13)14)5-3-1-2-4-6-10/h1-7H2,(H,11,12)(H,13,14)
• InChI Key： PKADOCGFNYVGOP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)(CC(O)=O)CCCCCC1

Computed Properties

• Exact Mass: 200.10485899Da
• Monoisotopic Mass: 200.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6Ų